Cas no 1481886-52-5 (1-(1H-imidazole-5-carbonyl)azetidine-3-carboxylic acid)

• Product Name: 1-(1H-imidazole-5-carbonyl)azetidine-3-carboxylic acid
• CAS No: 1481886-52-5
• MF: C₈H₉N₃O₃
• MW: 195.175361394882
• CID: 5577792
• Update Time: 2025-10-30

1-(1H-imidazole-5-carbonyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinecarboxylic acid, 1-(1H-imidazol-5-ylcarbonyl)-
• 1-(1h-imidazole-5-carbonyl)azetidine-3-carboxylic acid
• 1-(1H-imidazole-5-carbonyl)azetidine-3-carboxylic acid

• Inchi： 1S/C8H9N3O3/c12-7(6-1-9-4-10-6)11-2-5(3-11)8(13)14/h1,4-5H,2-3H2,(H,9,10)(H,13,14)
• InChI Key： WMHGOSKUTSIYCN-UHFFFAOYSA-N
• SMILES： N1(C(C2NC=NC=2)=O)CC(C(O)=O)C1

Experimental Properties

• Density: 1.588±0.06 g/cm3(Predicted)
• Boiling Point: 591.3±40.0 °C(Predicted)
• pka: 3.62±0.20(Predicted)

Additional information on 1-(1H-imidazole-5-carbonyl)azetidine-3-carboxylic acid

1-(1H-Imidazole-5-Carbonyl)Azetidine-3-Carboxylic Acid: A Comprehensive Overview

1-(1H-Imidazole-5-carbonyl)azetidine-3-carboxylic acid, identified by the CAS number 1481886-52-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an imidazole ring with an azetidine moiety, making it a promising candidate for various applications in drug discovery and material science.

The synthesis of 1-(1H-imidazole-5-carbonyl)azetidine-3-carboxylic acid involves a series of intricate chemical reactions, including the coupling of imidazole derivatives with azetidine precursors. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its potential use in chiral recognition studies and enantioselective catalysis.

One of the most notable features of this compound is its ability to act as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that can mimic the pharmacophore of a lead compound while potentially improving pharmacokinetic properties. In this context, imidazole carbonyl azetidine carboxylic acid has shown promise as a substitute for certain amino acids in peptide-based drugs, offering enhanced stability and bioavailability.

The structural versatility of this compound has also led to its exploration in the development of new materials. For instance, researchers have investigated its potential as a building block for self-assembling peptides, which can form nanofibers and hydrogels with applications in tissue engineering and drug delivery systems. These studies highlight the importance of understanding the molecular interactions and self-aggregation behavior of imidazole carbonyl azetidine carboxylic acid.

In terms of biological activity, recent studies have demonstrated that imidazole carbonyl azetidine carboxylic acid exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. This finding underscores its potential as a lead compound for the development of therapeutic agents targeting Alzheimer's disease and related conditions.

The environmental impact and sustainability aspects of this compound are also gaining attention. Researchers are exploring green chemistry approaches to synthesize imidazole carbonyl azetidine carboxylic acid, such as using renewable feedstocks and catalytic processes that minimize waste generation. These efforts align with the broader goal of creating eco-friendly chemical manufacturing practices.

In conclusion, 1-(1H-imidazole-5-carbonyl)azetidine-3-carboxylic acid, CAS number 1481886-52-5, represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for future innovations in chemistry and biology.